Cas no 2543-54-6 (Hexanoic acid,2-(1-methylethyl)-5-oxo-)

• Product Name: Hexanoic acid,2-(1-methylethyl)-5-oxo-
• CAS No: 2543-54-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 251731
• PubChem ID: 3832573
• Update Time: 2025-04-19

Hexanoic acid,2-(1-methylethyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-(1-methylethyl)-5-oxo-
• 5-oxo-2-propan-2-ylhexanoic acid
• 2-Isopropyl-5-oxohexanoic acid
• Hexanoicacid, 2-isopropyl-5-oxo- (6CI,7CI)
• 2-ISOPROPYL-5-OXOHEXANOICACID
• DTXSID50397053
• 2543-54-6
• SCHEMBL9651431
• 2-Isopropyl-5-oxo-hexanoic acid
• F2147-8547
• AKOS005746913
• 5-oxo-2-(propan-2-yl)hexanoic acid

• Inchi： 1S/C9H16O3/c1-6(2)8(9(11)12)5-4-7(3)10/h6,8H,4-5H2,1-3H3,(H,11,12)
• InChI Key： GBNBHMJSMSODSZ-UHFFFAOYSA-N
• SMILES： OC(C(CCC(C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids